Cas no 61433-36-1 (Phosphonic acid, (3-amino-4-methylphenyl)-)

• Product Name: Phosphonic acid, (3-amino-4-methylphenyl)-
• CAS No: 61433-36-1
• MF: C₇H₁₀NO₃P
• MW: 187.132962703705
• CID: 479673
• PubChem ID: 20445682
• Update Time: 2025-04-19

Phosphonic acid, (3-amino-4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (3-amino-4-methylphenyl)-
• (3-amino-4-methylphenyl)phosphonic acid
• DTXSID40607274
• 61433-36-1
• SCHEMBL11037804

• Inchi： 1S/C7H10NO3P/c1-5-2-3-6(4-7(5)8)12(9,10)11/h2-4H,8H2,1H3,(H2,9,10,11)
• InChI Key： WKSXTCKQVYDMGF-UHFFFAOYSA-N
• SMILES： P(C1C=CC(C)=C(C=1)N)(=O)(O)O

Computed Properties

• Exact Mass: 187.0399
• Monoisotopic Mass: 187.03983018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.55
• LogP: 0.96140